Cas no 18439-24-2 (Coenzyme A Trilithium Salt)

• Product name: Coenzyme A Trilithium Salt
• CAS No: 18439-24-2
• MF: C₂₁H₃₃N₇O₁₆P₃S-₃^.₃[Li+]
• MW: 785.333420000001
• MDL: MFCD00075848
• CID: 206949
• PubChem ID: 24892557

Coenzyme A Trilithium Salt Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, lithiumsalt (1:3)
• Coenzyme A (lithium salt)
• COENZYME A LITHIUM FROM YEAST
• Coenzyme A Trilithium Salt
• COENZYME A (LI SALT)
• CoA Li3
• COA, LI2
• Einecs 242-317-9
• Coenzymelithiumsalt
• COA TRILITHIUM SALT
• TrilithiuM CoenzyMe A
• COENZYME A, DILITHIUM
• COENZYME A, TRILITHIUM
• COENZYME A LITHIUM SALT
• Trilithium coenzyme A
• CoA trilithium salt
• Coenzyme A, trilithium salt (8CI,9CI)
• Coenzyme A, lithium salt (1:3)
• Coenzyme A, trilithium salt
• C21-H36-N7-O16-P3-S.3Li
• C21H36N7O16P3S.3Li
• Coenzyme A trilithium salt, >=93%
• Coenzyme A, Trilithium Salt - CAS 18439-24-2
• AT22839
• trilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate
• 18439-24-2
• MFCD00075848
• Coenzyme A, Trilithium salt, Hydrate

• MDL： MFCD00075848
• Inchi： InChI=1S/C21H36N7O16P3S.3Li/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;;;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);;;/q;3*+1/p-3/t11-,14-,15-,16?,20-;;;/m1.../s1
• InChI Key： QSCBPHBAFBVXRK-HJKJOZROSA-K
• SMILES： CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C(N)N=CN=C32)O1)O)OP(=O)(O)[O-])C(C(=NCCC(=NCCS)[O-])[O-])O.[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 785.14000
• Monoisotopic Mass: 785.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 1250
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• Topological Polar Surface Area: 355

Experimental Properties

• Color/Form: Uncertain
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 423.28000
• LogP: 1.01230
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available
• Solubility: Uncertain

Coenzyme A Trilithium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24/25-36-26
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters